Cas no 105533-75-3 (1H-Pyrrole-2-carboximidamide)

• Product Name: 1H-Pyrrole-2-carboximidamide
• CAS No: 105533-75-3
• MF: C₅H₇N₃
• MW: 109.129180192947
• MDL: MFCD12911612
• CID: 98348
• PubChem ID: 135681999
• Update Time: 2024-11-03

1H-Pyrrole-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboximidamide
• pyrrol-2-ylidenemethanediamine
• 1H-pyrrol-2-carboximidamide
• 2-pyrrolecarboxamidine
• 2-pyrrolylidenemethanediamine
• ACMC-20m8ek
• AGN-PC-00NFY0
• CTK0G9409
• KB-159441
• SureCN1193629
• FT-0652475
• pyrrole-amidine
• 1H-pyrrole-2-carboxamidine
• 1-(2H-Pyrrol-2-ylidene)methanediamine
• EN300-234139
• A801258
• pyrrol-2-ylidenemethanediamine;1H-Pyrrole-2-carboximidamide
• AKOS006340429
• F18689
• 105533-75-3
• AMY19161
• DTXSID10546388
• SB62661
• SCHEMBL1193629
• DB-031365

• MDL： MFCD12911612
• Inchi： 1S/C5H7N3/c6-5(7)4-2-1-3-8-4/h1-3,8H,(H3,6,7)
• InChI Key： FSUPKDUNLKQBCN-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C(=N)N

Computed Properties

• Exact Mass: 109.06411
• Monoisotopic Mass: 109.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: 0

Experimental Properties

• Density: 1.324
• Boiling Point: 268.794 °C at 760 mmHg
• Flash Point: 116.363 °C
• PSA: 65.66
• LogP: 0.54970